3-(Cyanomethyl)-2-nitrobenzoic acid 3-(Cyanomethyl)-2-nitrobenzoic acid
Brand Name: Vulcanchem
CAS No.: 104825-34-5
VCID: VC20758991
InChI: InChI=1S/C9H6N2O4/c10-5-4-6-2-1-3-7(9(12)13)8(6)11(14)15/h1-3H,4H2,(H,12,13)
SMILES: C1=CC(=C(C(=C1)C(=O)O)[N+](=O)[O-])CC#N
Molecular Formula: C9H6N2O4
Molecular Weight: 206.15 g/mol

3-(Cyanomethyl)-2-nitrobenzoic acid

CAS No.: 104825-34-5

Cat. No.: VC20758991

Molecular Formula: C9H6N2O4

Molecular Weight: 206.15 g/mol

* For research use only. Not for human or veterinary use.

3-(Cyanomethyl)-2-nitrobenzoic acid - 104825-34-5

Specification

CAS No. 104825-34-5
Molecular Formula C9H6N2O4
Molecular Weight 206.15 g/mol
IUPAC Name 3-(cyanomethyl)-2-nitrobenzoic acid
Standard InChI InChI=1S/C9H6N2O4/c10-5-4-6-2-1-3-7(9(12)13)8(6)11(14)15/h1-3H,4H2,(H,12,13)
Standard InChI Key DDAYNJMSNNRHOT-UHFFFAOYSA-N
SMILES C1=CC(=C(C(=C1)C(=O)O)[N+](=O)[O-])CC#N
Canonical SMILES C1=CC(=C(C(=C1)C(=O)O)[N+](=O)[O-])CC#N

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